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Compound of Interest

Compound Name: Acetoxyacetyl chloride

Cat. No.: B084561 Get Quote

An In-depth Technical Guide to the Safety and Handling of Acetoxyacetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. It is not a substitute for a formal Safety Data Sheet (SDS) and

should be used in conjunction with the official SDS provided by the supplier, as well as

institutional and regulatory safety protocols.

Executive Summary
Acetoxyacetyl chloride (CAS No. 13831-31-7) is a reactive chemical intermediate widely

used in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its

utility is derived from its ability to introduce acetoxyacetyl groups into molecules. However, its

reactivity also presents significant safety hazards. This guide provides a comprehensive

overview of the known hazards, safety precautions, and handling procedures for

acetoxyacetyl chloride to ensure its safe use in a laboratory setting. The compound is

classified as a combustible liquid that causes severe skin burns and eye damage, and it is

sensitive to moisture.[2] Adherence to the safety protocols outlined herein is critical to mitigate

risks of exposure and injury.
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Acetoxyacetyl chloride is considered a hazardous chemical and is classified under the

following categories:

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns.[2][3]

Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[2][3]

Flammable Liquids: Category 4 - Combustible liquid.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]

The signal word for this chemical is "Danger".[2][3] It is also noted to be a lachrymator, a

substance that irritates the eyes and causes tearing.[3]

Physical and Chemical Properties
A summary of the key quantitative data for acetoxyacetyl chloride is presented in the table

below. This information is crucial for the safe design of experiments and for responding to

emergencies.

Property Value Source(s)

Molecular Formula C₄H₅ClO₃ [2][3]

Molecular Weight 136.53 g/mol [2][3]

CAS Number 13831-31-7 [2][3]

Appearance
Colorless to light yellow, clear

liquid
[1]

Flash Point 71 °C / 159.8 °F (closed cup) [2]

Specific Gravity 1.270 [2]

Boiling Point 160 °C [1]

Refractive Index n20/D 1.43 [1]
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Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure to acetoxyacetyl chloride.

Engineering Controls
Ventilation: Work with acetoxyacetyl chloride must be conducted in a well-ventilated area.

[2] A certified chemical fume hood is required for all operations.[4][5]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[2][4]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment.[5][6]

Grounding: To prevent the buildup of electrostatic charge, all metal parts of the equipment

must be grounded.[5][6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling acetoxyacetyl chloride:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][4] A full-length face shield should also be worn.[6]

Skin Protection:

Gloves: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[2][6]

Clothing: A lab coat is required.[6] Wear appropriate protective clothing to prevent skin

exposure.[2][4]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2] A

vapor respirator is recommended.[6]
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Handling
Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash face, hands, and any exposed skin thoroughly after handling.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the

handling area.[2][6]

Use only non-sparking tools.[5][6]

Take precautionary measures against static discharges.[4][6]

Handle and open the container with care in a well-ventilated area or outdoors.[6]

Do not allow the product to come into contact with water, as it is moisture-sensitive and

reacts with water.[2][4]

Storage
Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[2]

Store away from incompatible materials such as water, strong oxidizing agents, strong

bases, and alcohols.[2]

Keep away from heat, sparks, and flame.[2]

Store in a corrosive-resistant container with a resistant inner liner.[6]

Emergency Procedures
First-Aid Measures
The following are detailed first-aid protocols in the event of exposure:
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Remove contact lenses if present and easy to

do so.[6] Immediate medical attention is

required.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes.[2] Rinse skin with water or shower.

[6] Immediate medical attention is required.[2]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[6] If breathing is

difficult, give oxygen.[2] If not breathing, give

artificial respiration.[2] Do not use the mouth-to-

mouth method.[6] Immediate medical attention

is required.[2][6]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth.[7]

Drink plenty of water; milk may be given

afterward if possible.[2] Never give anything by

mouth to an unconscious person.[2] Call a

physician or poison control center immediately.

[2][6]

Note to Physician: Treat symptomatically. The product is a corrosive material. Ingestion causes

severe swelling and damage to tissues, with a danger of perforation.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or chemical foam.[2]

[6] A water spray or mist may be used to cool closed containers.[2]

Unsuitable Extinguishing Media: Do not use water directly on the substance, as it reacts with

water.[4][8]
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Specific Hazards: The substance is a combustible material.[2] It is water-reactive and contact

with water liberates toxic gas.[2] Containers may explode when heated.[2] Hazardous

combustion products include carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

chloride gas.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][6]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[2] Use spark-proof tools and

explosion-proof equipment.[6] Avoid contact with skin, eyes, and clothing.[6] Ensure

adequate ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, sewers, or basements.[6]

Containment and Cleaning Up: Absorb the spill with an inert material such as sand, silica gel,

acid binder, or universal binder.[2] Collect the absorbed material using clean, non-sparking

tools and place it in a suitable, closed container for disposal.[6]

Stability and Reactivity
Reactivity: The substance is reactive and corrodes metals.[6]

Chemical Stability: It is sensitive to moisture.[2][6]

Conditions to Avoid: Exposure to moist air or water, open flames, hot surfaces, and sources

of ignition are to be avoided.[2][6]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong bases, and

alcohols.[2]

Hazardous Decomposition Products: Decomposition can produce carbon monoxide (CO),

carbon dioxide (CO₂), and hydrogen chloride gas.[2]

Toxicological Information
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While no acute toxicity information is available for this specific product, it is known to be a

corrosive material that causes burns upon any route of exposure.[2] Symptoms of

overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[2] It can

cause toxic pneumonitis (inflammation of the lungs) upon inhalation.[3]

Visual Safety Workflow
The following diagram illustrates the logical flow of safety precautions when handling

acetoxyacetyl chloride.

Preparation

Handling and Storage

Emergency Response

Review SDS and SOPs

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Personal Protective Equipment
(Goggles, Face Shield, Gloves, Lab Coat)
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Spill or Release ExposureFireStore in Cool, Dry, Well-Ventilated Area
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Follow First-Aid Protocols
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Seek Immediate Medical AttentionCool Containers with Water Spray DO NOT Use Water Directly on Chemical
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Caption: Workflow for the safe handling of acetoxyacetyl chloride.

Disposal Considerations
Waste materials should be disposed of in accordance with federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370070050&productDescription=ACETOXYACETYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Acetoxyacetyl-chloride
https://www.benchchem.com/product/b084561?utm_src=pdf-body
https://www.benchchem.com/product/b084561?utm_src=pdf-body-img
https://www.benchchem.com/product/b084561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetoxyacetyl chloride is a valuable reagent in chemical synthesis but requires stringent

safety measures due to its corrosive and combustible nature. Professionals handling this

substance must be thoroughly familiar with its hazards and adhere to the detailed protocols for

personal protection, handling, storage, and emergency response. By integrating these safety

practices into all experimental workflows, the risks associated with acetoxyacetyl chloride can

be effectively managed, ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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